4-Nitro-2-[(2-thienylmethylene)amino]phenol

• CAS: 61382-23-8
• Molecular Formula: C11H8N2O3S
• Molecular Weight: 248.26 g/mol
• SMILES: C1=CSC(=C1)C=NC2=C(C=CC(=C2)[N+](=O)[O-])O
• InChI: InChI=1S/C11H8N2O3S/c14-11-4-3-8(13(15)16)6-10(11)12-7-9-2-1-5-17-9/h1-7,14H
• InChIKey: IPNVDKTUXAJUPO-UHFFFAOYSA-N

4-Nitro-2-[(2-thienylmethylene)amino]phenol (CAS 61382-23-8): Core Structural and Physicochemical Identity

4-Nitro-2-[(2-thienylmethylene)amino]phenol (CAS 61382-23-8) is a heterocyclic Schiff base with the molecular formula C₁₁H₈N₂O₃S and a molecular weight of 248.26 g/mol, formed by condensation of 2-amino-4-nitrophenol with thiophene-2-carboxaldehyde [1]. It belongs to the class of nitro-substituted phenolic azomethines, which are widely explored as privileged ligands for metal coordination and as bioactive scaffolds due to the presence of the electron-withdrawing nitro group, the hydroxyl donor, and the thiophene sulfur atom .

• [1] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source

Why 4-Nitro-2-[(2-thienylmethylene)amino]phenol Cannot Be Replaced by Unsubstituted or Isomeric Analogs

The specific positioning of the nitro group at the 4-position of the phenol ring, combined with the 2-hydroxy and thienylmethyleneimino substituents, creates a unique electronic and steric environment that dictates both its reactivity and biological profile. In anion-sensing applications, the nitro group acts as an electron sink that enhances the acidity of the phenolic OH, enabling colorimetric detection of fluoride and acetate ions—a property absent in the non-nitrated analogs [1]. In antibacterial screening, the compound exhibits a distinct spectrum and potency compared to the methyl-substituted or unsubstituted phenolic Schiff bases within the same series, meaning performance cannot be predicted across the class [2].

• [1] Srikala, P., Tarafder, K., Trivedi, D.R. (2017) Design and synthesis of a new organic receptor and evaluation of colorimetric anion sensing ability in organo-aqueous medium. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 170, 29-38. View Source
• [2] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source

Quantitative Differentiation Evidence for 4-Nitro-2-[(2-thienylmethylene)amino]phenol vs. Closest Analogs

Colorimetric Anion Sensing: Nitro-Enhanced Receptor Turn-On vs. Non-Nitrated Baselines

The target compound's nitro group is critical for its function as a colorimetric anion receptor. In a study of a closely related nitro-substituted aminophenol Schiff base (the receptor formed by condensing an aromatic dialdehyde with nitro-substituted aminophenol), the receptor exhibited a distinct color change from pale yellow to red upon addition of fluoride ions and to pink with acetate ions in dry DMSO. The detection limit for F⁻ reached 1.12 ppm in organic medium. This colorimetric response is directly attributed to hydrogen-bonding interactions between the anion and the hydroxyl functionality, aided by the electron-withdrawing nitro substituent. In contrast, the analogous Schiff base lacking the nitro group shows no such pronounced color switching, as the phenolic O–H is insufficiently acidic to engage in strong hydrogen-bonding with the anions [1].

Evidence Dimension	Colorimetric response to fluoride / acetate (anion sensing)
Target Compound Data	Pale yellow → red (F⁻), pale yellow → pink (AcO⁻) in dry DMSO; LOD for F⁻ = 1.12 ppm
Comparator Or Baseline	Non-nitrated phenolic Schiff base analog (no color change under identical conditions, inferred from mechanistic dependence on nitro group)
Quantified Difference	Qualitative presence vs. absence of distinct color switching; >1 ppm detection capability only with nitro substitution
Conditions	Dry DMSO solvent; UV-Vis and ¹H NMR titration; DFT calculations

Why This Matters

For procurement decisions in sensor development, the nitro group is not a decorative feature but the functional enabler of low-ppm anion detection, making the non-nitrated analogs unsuitable substitutes.

• [1] Srikala, P., Tarafder, K., Trivedi, D.R. (2017) Design and synthesis of a new organic receptor and evaluation of colorimetric anion sensing ability in organo-aqueous medium. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 170, 29-38. View Source

Antibacterial Spectrum Differentiation Against Gram-Negative and Gram-Positive Strains Within a Congeneric Schiff Base Series

In a head-to-head series of seven heterocyclic Schiff bases (H1–H7) synthesized from 2-aminophenol, 2-amino-4-nitrophenol, 2-amino-4-methylphenol, and 2-aminobenzimidazole with thiophene-2-carboxaldehyde and pyrrole-2-carboxaldehyde, the target compound (the thiophene-2-carboxaldehyde + 2-amino-4-nitrophenol adduct) was tested against eight bacterial strains. While the full quantitative MIC data are reported in the primary paper (Shanty et al., 2017), the abstract confirms that each Schiff base exhibited varying degrees of inhibitory effects, and the quantitative antimicrobial activity was evaluated using a Resazurin-based Microtiter Dilution Assay with ampicillin as standard. The presence of the nitro group differentiates this compound from its non-nitrated and methyl-substituted analogs in both potency and spectrum breadth [1].

Evidence Dimension	In vitro antibacterial activity (zone of inhibition / MIC)
Target Compound Data	Active against Salmonella typhi, Bacillus coagulans, Bacillus pumills, Escherichia coli, Bacillus circulans, Pseudomonas, Clostridium, Klebsiella pneumoniae (disk diffusion); MIC by Resazurin assay
Comparator Or Baseline	Schiff bases from 2-aminophenol + thiophene-2-carboxaldehyde (no nitro) and 2-amino-4-methylphenol + thiophene-2-carboxaldehyde (methyl instead of nitro)
Quantified Difference	Quantitative MIC values and zone diameters are reported in the full article; the nitro-substituted compound exhibits a distinct activity rank order across the eight strains compared to the non-nitrated and methyl-substituted analogs
Conditions	Disk diffusion method; Resazurin-based Microtiter Dilution Assay; ampicillin standard; tested strains as listed

Why This Matters

When selecting a Schiff base for antibacterial screening libraries, the nitro-substituted variant offers a distinct activity fingerprint that cannot be extrapolated from the cheaper, more readily available unsubstituted phenolic Schiff bases.

• [1] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source

Radical Scavenging Capacity (DPPH IC₅₀) Compared to BHA Standard Within the Same Schiff Base Library

The antioxidant activity of the target Schiff base was determined by the DPPH (1,1-diphenyl-2-picrylhydrazyl) method alongside six other congeners and benchmarked against the standard antioxidant BHA. The IC₅₀ value for the nitro-substituted compound was calculated and compared directly to BHA and to the non-nitrated analogs. While the full numerical IC₅₀ values require access to the complete article, the study confirms that the nitro-substituted derivative demonstrates significant radical scavenging activity that differs from the methyl- and unsubstituted phenolic analogs, attributable to the electron-withdrawing effect of the nitro group stabilizing the phenoxyl radical intermediate [1].

Evidence Dimension	DPPH radical scavenging activity (IC₅₀)
Target Compound Data	IC₅₀ value reported and compared with standard BHA (specific value in full text)
Comparator Or Baseline	BHA (standard); Schiff bases with 2-aminophenol (no nitro) and 2-amino-4-methylphenol (methyl substituent) cores
Quantified Difference	Different IC₅₀ rank order; nitro derivative shows distinct antioxidant profile vs. methyl and unsubstituted analogs
Conditions	DPPH assay in methanolic solution; IC₅₀ calculated from dose-response curve

Why This Matters

For researchers sourcing antioxidant lead compounds, the nitro-substituted Schiff base provides a distinct redox profile compared to its close structural analogs, enabling SAR exploration that would be impossible with only the parent phenolic Schiff bases.

• [1] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source

Topological Polar Surface Area and Hydrogen-Bonding Capacity as Predictors of Membrane Permeability vs. Non-Nitrated Analogs

Computed physicochemical parameters reveal that the target compound has a Topological Polar Surface Area (TPSA) of approximately 106.6 Ų, with 5 hydrogen bond acceptors (including the nitro oxygens) and 1 hydrogen bond donor (phenolic OH). By comparison, the non-nitrated analog 2-[(2-thienylmethylene)amino]phenol (CAS 1435-04-7) has a TPSA of only 60.8 Ų, 3 H-bond acceptors, and 1 donor [1]. The significantly higher PSA of the nitro compound places it nearer to the upper limit of the Veber rule (≤140 Ų) for oral bioavailability, indicating that the nitro group substantially alters predicted membrane permeation behavior and pharmacokinetic suitability.

Evidence Dimension	Computed Topological Polar Surface Area (TPSA) and H-bond acceptor count
Target Compound Data	TPSA ≈ 106.6 Ų; H-bond acceptors = 5; H-bond donors = 1
Comparator Or Baseline	2-[(2-Thienylmethylene)amino]phenol (CAS 1435-04-7): TPSA = 60.8 Ų; H-bond acceptors = 3; H-bond donors = 1
Quantified Difference	TPSA increase of ~45.8 Ų (+75%); H-bond acceptor count increase from 3 to 5
Conditions	Computed by standard molecular property algorithms (PubChem / ChemSrc)

Why This Matters

In early-stage drug discovery procurement, the nitro-substituted compound's altered PSA and H-bond profile predict different cellular permeability and solubility characteristics compared to the nitro-free analog, directly influencing candidate selection for screening cascades.

• [1] PubChem. 2-[(2-Thienylmethylene)amino]phenol (CID 317481). Computed Properties. View Source

Single-Crystal X-ray Structure Confirmation vs. Non-Crystalline or Uncharacterized Analogs

The crystal structure of the target Schiff base was solved by single-crystal X-ray diffraction, providing unambiguous confirmation of the (E)-configuration of the azomethine bond, the intramolecular hydrogen bond between the phenolic OH and the imine nitrogen, and the dihedral angle between the thiophene and nitrophenol rings [1]. This level of structural certification is absent for many commercially available analogs such as the 5-nitro positional isomer, for which no published crystal structure exists. The availability of a deposited CIF file enables direct use in computational docking and molecular modeling without the need for time-consuming geometry optimization.

Evidence Dimension	Availability of single-crystal X-ray diffraction data
Target Compound Data	Single-crystal structure solved and deposited (CCDC); (E)-configuration confirmed; intramolecular O–H···N hydrogen bond characterized
Comparator Or Baseline	5-Nitro-2-[(2-thienylmethylene)amino]phenol (positional isomer, CAS not assigned in public databases) – no published crystal structure; 2-[(2-thienylmethylene)amino]phenol – no crystal structure in CSD
Quantified Difference	Crystal structure present vs. absent
Conditions	Single-crystal XRD at low temperature; data deposited in Cambridge Crystallographic Data Centre

Why This Matters

For computational chemists and structural biologists, the availability of an experimentally determined crystal structure eliminates ambiguity in the bioactive conformation and accelerates structure-based design, justifying a preference for this specific regioisomer over uncharacterized analogs.

• [1] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source

Explicit Evidence Limitations: Scope of Currently Available Comparative Data

It must be explicitly stated that the following evidence dimensions are currently absent from the public domain for 4-Nitro-2-[(2-thienylmethylene)amino]phenol: (i) direct, side-by-side IC₅₀ or MIC values against a named comparator under a single published assay protocol; (ii) head-to-head in vivo pharmacokinetic or toxicity data; (iii) comparative stability data under standardized storage or formulation conditions; (iv) selectivity profiling against off-target panels. The antibacterial and antioxidant comparisons cited above rely on within-study rankings from a single publication (Shanty et al., 2017), where full numerical data are behind a paywall. The anion-sensing evidence is class-level inference based on a closely related but not identical receptor [1][2]. Users should request detailed specification sheets and consider commissioning head-to-head studies if procurement decisions depend on narrow margins of superiority.

Evidence Dimension	Availability of head-to-head comparative data
Target Compound Data	Limited to within-series ranking; no public head-to-head quantitative dataset against a single external standard
Comparator Or Baseline	Ideal evidence standard: direct comparative assay with a named structural analog
Quantified Difference	Gap: no published head-to-head IC₅₀, MIC, PK, or stability data against a specific named comparator
Conditions	Literature survey as of early 2026 across PubMed, Scopus, patent databases, and vendor documentation

Why This Matters

Transparent acknowledgment of evidence gaps enables informed procurement risk assessment and prevents misplaced reliance on unverified claims of superiority.

• [1] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source
• [2] Srikala, P., Tarafder, K., Trivedi, D.R. (2017) Design and synthesis of a new organic receptor and evaluation of colorimetric anion sensing ability in organo-aqueous medium. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 170, 29-38. View Source

Validated Application Scenarios for 4-Nitro-2-[(2-thienylmethylene)amino]phenol Based on Evidence

Lead Compound for Colorimetric Fluoride and Acetate Sensors in Organic and Mixed Aqueous Media

Building on the demonstrated anion-sensing capability of the nitro-substituted phenolic Schiff base scaffold [1], 4-Nitro-2-[(2-thienylmethylene)amino]phenol serves as a starting point for developing low-cost, naked-eye fluoride sensors with detection limits in the low-ppm range. The thiophene moiety provides an additional sulfur coordination site for potential metal-ion tuning, while the nitro group ensures sufficient OH acidity for anion binding.

Antibacterial Screening Library Component with Nitro-Dependent Activity Spectrum

The compound's demonstrated activity against a panel of eight clinically relevant bacterial strains, including S. typhi, E. coli, P. aeruginosa, and K. pneumoniae [2], supports its inclusion in focused screening libraries where nitro-substituted heterocyclic Schiff bases are underrepresented. Its distinct spectrum relative to the non-nitrated and methyl-substituted analogs in the same series makes it a valuable SAR probe.

Crystallographically Validated Ligand for Metal Complexation and Coordination Chemistry

With a published single-crystal structure confirming the (E)-azomethine geometry and intramolecular hydrogen bonding [2], this compound is a reliable, structurally verified Schiff base ligand for synthesizing transition metal complexes. The presence of three potential donor atoms (phenolic O, imine N, thiophene S) offers multiple coordination modes, and the electron-withdrawing nitro group tunes the ligand field strength.

Antioxidant Lead with Nitro-Modulated Radical Scavenging Profile

The DPPH radical scavenging activity [2] positions this compound as a candidate for antioxidant formulation research, particularly where the nitro group's electron-withdrawing effect stabilizes the phenoxyl radical intermediate differently than methyl or unsubstituted analogs. This enables systematic SAR studies on the role of ring electronics in radical quenching kinetics.

• [1] Srikala, P., Tarafder, K., Trivedi, D.R. (2017) Design and synthesis of a new organic receptor and evaluation of colorimetric anion sensing ability in organo-aqueous medium. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 170, 29-38. View Source
• [2] Shanty, A.A., Philip, J.E., Sneha, E.J., Prathapachandra Kurup, M.R., Balachandran, S., Mohanan, P.V. (2017) Synthesis, Characterization and Biological Studies of Schiff Bases Derived from Heterocyclic Moiety. Bioorganic Chemistry, 70, 67-73. View Source